Cas no 1379827-43-6 ((3S)-3-{(tert-butoxy)carbonylamino}-4-methylhexanoic acid)

• Product Name: (3S)-3-{(tert-butoxy)carbonylamino}-4-methylhexanoic acid
• CAS No: 1379827-43-6
• MF: C₁₂H₂₃NO₄
• MW: 245.315324068069
• CID: 5704763
• PubChem ID: 103694204
• Update Time: 2025-09-21

(3S)-3-{(tert-butoxy)carbonylamino}-4-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1286504
• 1379827-43-6
• (3S)-3-([(TERT-BUTOXY)CARBONYL]AMINO)-4-METHYLHEXANOIC ACID
• (3S)-3-{[(tert-butoxy)carbonyl]amino}-4-methylhexanoic acid
• (3S)-3-([(TERT-BUTOXY)CARBONYL]AMINO)-4-METHYLHEXANOICACID
• Hexanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-4-methyl-, (3S)-
• (3S)-3-{(tert-butoxy)carbonylamino}-4-methylhexanoic acid

• Inchi： 1S/C12H23NO4/c1-6-8(2)9(7-10(14)15)13-11(16)17-12(3,4)5/h8-9H,6-7H2,1-5H3,(H,13,16)(H,14,15)/t8?,9-/m0/s1
• InChI Key： CMRZYYUYDQRCEO-GKAPJAKFSA-N
• SMILES： O(C(N[C@@H](CC(=O)O)C(C)CC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 245.16270821g/mol
• Monoisotopic Mass: 245.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.046±0.06 g/cm3(Predicted)
• Boiling Point: 374.3±25.0 °C(Predicted)
• pka: 4.45±0.10(Predicted)